Cas no 750-71-0 (3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon)
750-71-0 structure
Product Name:3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon
CAS No:750-71-0
MF:C28H48O4
MW:448.678329467773
CID:1999259
PubChem ID:71440317
Update Time:2025-04-21
3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon Chemical and Physical Properties
Names and Identifiers
-
- 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon
- Polygonachinon
- Polygonaquinone
- 2-Henicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
- 2-Heneicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
- 750-71-0
- DTXSID501170922
- 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon
-
- Inchi： 1S/C28H48O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(31)25(29)23(2)26(30)28(24)32/h29,32H,3-22H2,1-2H3
- InChI Key： QGQMCLKYJMHDEZ-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCCCCCC1C(=O)C(O)=C(C)C(=O)C=1O
Computed Properties
- Exact Mass: 448.35526001Da
- Monoisotopic Mass: 448.35526001Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 20
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.2
- Topological Polar Surface Area: 74.6Ų
3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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